Stemoamide-type alkaloids

Stemoamide-type alkaloids are a class of natural products derived from higher plants, particularly found in various species within the Apiaceae family. These compounds are characterized by their distinctive stelmarine or stemonine structure, which consists of an amino acid residue attached to a linear polyketide chain. Notable examples include stellamedine and stelmarine, both isolated from *Stemmacantha* plants. Stemoamides exhibit diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. Their structural complexity often contributes to their pharmacological potential. In pharmaceutical research, these alkaloids are of interest due to their unique bioactivities and the possibility of developing them into novel therapeutic agents. Further studies on stemoamide-type alkaloids continue to explore their mechanisms of action and potential applications in medicine.